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Compound of Interest

Compound Name: 2-Salicylideneaminophenol

Cat. No.: B156611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Salicylideneaminophenol. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

I. Hazard and Safety Data Summary
2-Salicylideneaminophenol presents several health and environmental hazards that

necessitate careful handling and the use of appropriate personal protective equipment (PPE).

The following table summarizes key quantitative and qualitative safety data.
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Parameter Value / Information Source

GHS Hazard Statements

H302 + H332: Harmful if

swallowed or if inhaled.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye

irritation.[2] H335: May cause

respiratory irritation.[2] H341:

Suspected of causing genetic

defects.[1] H410: Very toxic to

aquatic life with long lasting

effects.[3]

[1][2][3]

Signal Word Warning [1][2][4]

Appearance
Light yellow to yellow to

orange powder to crystal.[4]
[4]

Melting Point 170 - 177 °C (338 - 351 °F) [1][5]

Storage Temperature
2-8°C, under inert gas

(nitrogen or Argon).[4][6]
[4][6]

Incompatibilities
Acids, acid anhydrides, acid

chlorides, chloroformates.[5]
[5]

II. Operational Plan: Safe Handling Protocol
A systematic approach is essential when working with 2-Salicylideneaminophenol. The

following step-by-step protocol outlines the required procedures from preparation to post-

experiment cleanup.

A. Engineering Controls and Preparation

Ventilation: All handling of 2-Salicylideneaminophenol powder and solutions must be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[5]

Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower

are readily accessible and unobstructed, within a 10-second travel distance from the work
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area.[5]

Work Area Preparation: Designate a specific area for handling 2-Salicylideneaminophenol.
Cover the work surface with absorbent, disposable bench paper.

Assemble Materials: Before starting, gather all necessary equipment, including containers,

weighing instruments, solvents, and waste containers.

B. Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Salicylideneaminophenol:

Eye and Face Protection: Chemical safety goggles are required at a minimum. When there is

a risk of splashing, a face shield must be worn in addition to safety goggles.[5][7]

Hand Protection: Wear chemically resistant gloves. Based on data for similar phenolic

compounds, butyl rubber or neoprene gloves are recommended.[8] Always inspect gloves for

tears or holes before use and change them frequently.

Body Protection: A flame-resistant lab coat that covers the knees is required.[9] For tasks

with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.

[7][8]

Footwear: Fully enclosed, chemical-resistant shoes must be worn.[7][8]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH/MSHA-approved respirator with a particulate filter is required.[1][5]

C. Step-by-Step Handling Procedure

Don PPE: Put on all required personal protective equipment before entering the designated

handling area.

Weighing: Carefully weigh the solid 2-Salicylideneaminophenol in the chemical fume hood.

Use a low-flow exhaust setting if available to prevent the powder from becoming airborne.

Dissolving: If preparing a solution, add the solid to the solvent slowly while stirring in a closed

or covered vessel to prevent splashing.
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Performing the Experiment: Conduct all experimental manipulations within the fume hood.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1][5]

III. Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

A. Personal Exposure

Skin Contact: Immediately remove all contaminated clothing.[1] For small exposures, wipe

the affected area with polyethylene glycol (PEG 300 or 400) and then wash with copious

amounts of water for at least 15 minutes.[8][10] Seek immediate medical attention.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] If the person is

conscious, have them drink one or two glasses of water. Seek immediate medical attention.

[1]

B. Spill Cleanup

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: For solid spills, carefully sweep up the material to avoid creating dust and place it in

a labeled, sealed container for disposal.[5] For liquid spills, use an inert absorbent material

(e.g., vermiculite, sand) to contain the spill.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
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Dispose: All contaminated materials, including absorbents and cleaning supplies, must be

disposed of as hazardous waste.[11]

IV. Disposal Plan
Proper disposal of 2-Salicylideneaminophenol and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: Do not mix 2-Salicylideneaminophenol waste with other waste

streams.[11] Keep it in a separate, clearly labeled hazardous waste container.

Container Requirements: Use a compatible, leak-proof container for all 2-
Salicylideneaminophenol waste.[11] The container must be kept closed at all times, except

when adding waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Salicylideneaminophenol".[11]

Disposal Method: All waste containing 2-Salicylideneaminophenol must be disposed of

through an approved hazardous waste disposal facility, in accordance with all local, state,

and federal regulations.[1][11] Do not dispose of this chemical down the drain or in regular

trash.[1]

V. Workflow and Safety Logic
The following diagram illustrates the logical flow for the safe handling of 2-
Salicylideneaminophenol, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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